Cas no 967-72-6 (2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole)

• Product name: 2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 967-72-6
• MF: C₁₈H₁₂N₂O
• MW: 272.30068397522
• CID: 1002044
• PubChem ID: 70409

2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-naphthyl)-5-phenyl-1,3,4-oxadiazole
• 2-naphthalen-2-yl-5-phenyl-1,3,4-oxadiazole
• 2-phenyl-5-(2-naphthyl)-1,3,4-oxadiazol
• EINECS 213-525-7
• DTXSID90242396
• NSC90802
• NSC-90802
• 967-72-6
• NS00042053
• NSC 90802
• PFFNHKOLVBEBJN-UHFFFAOYSA-N

• Inchi： InChI=1S/C18H12N2O/c1-2-7-14(8-3-1)17-19-20-18(21-17)16-11-10-13-6-4-5-9-15(13)12-16/h1-12H
• InChI Key： PFFNHKOLVBEBJN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN=C(O2)C3=CC4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 272.094963
• Monoisotopic Mass: 272.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.219
• Boiling Point: 472.8°C at 760 mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.652